4-acetyl-5-[4-(dimethylamino)phenyl]-3-hydroxy-1-[3-(morpholin-4-yl)propyl]-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C21H29N3O4
• Molecular Weight: 387.5 g/mol
• IUPAC Name: 3-acetyl-2-[4-(dimethylamino)phenyl]-4-hydroxy-1-(3-morpholin-4-ylpropyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C21H29N3O4/c1-15(25)18-19(16-5-7-17(8-6-16)22(2)3)24(21(27)20(18)26)10-4-9-23-11-13-28-14-12-23/h5-8,19,26H,4,9-14H2,1-3H3
• InChI Key: RFUANOBSAOKUSS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=O)N(C1C2=CC=C(C=C2)N(C)C)CCCN3CCOCC3)O

Description

4-ACETYL-5-[4-(DIMETHYLAMINO)PHENYL]-3-HYDROXY-1-(3-MORPHOLINOPROPYL)-1,5-DIHYDRO-2H-PYRROL-2-ONE is a complex organic compound known for its unique structural features and potential applications in various scientific fields. This compound belongs to the class of pyrrolones, which are characterized by a five-membered lactam ring. The presence of functional groups such as acetyl, dimethylamino, hydroxy, and morpholinopropyl contributes to its diverse chemical reactivity and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-ACETYL-5-[4-(DIMETHYLAMINO)PHENYL]-3-HYDROXY-1-(3-MORPHOLINOPROPYL)-1,5-DIHYDRO-2H-PYRROL-2-ONE typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Pyrrolone Core: The initial step involves the cyclization of a suitable precursor, such as an amino acid derivative, under acidic or basic conditions to form the pyrrolone core.

Introduction of the Acetyl Group: Acetylation is achieved using acetic anhydride or acetyl chloride in the presence of a base like pyridine.

Attachment of the Dimethylamino Group: This step involves the reaction of the intermediate with dimethylamine, often facilitated by a catalyst such as palladium on carbon.

Addition of the Morpholinopropyl Group: The final step involves the nucleophilic substitution reaction with 3-chloropropylmorpholine under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated synthesis platforms, and efficient purification techniques like crystallization and chromatography to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxy group can undergo oxidation to form a ketone or aldehyde using oxidizing agents such as chromium trioxide or PCC (Pyridinium chlorochromate).

Reduction: The carbonyl groups (acetyl and pyrrolone) can be reduced to alcohols using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The dimethylamino group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles under appropriate conditions.

Condensation: The compound can undergo condensation reactions with aldehydes or ketones to form larger, more complex molecules.

Common Reagents and Conditions

Oxidizing Agents: Chromium trioxide, PCC, potassium permanganate.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Bases: Pyridine, sodium hydroxide.

Catalysts: Palladium on carbon, platinum oxide.

Major Products

Oxidation Products: Ketones, aldehydes.

Reduction Products: Alcohols.

Substitution Products: Various substituted derivatives depending on the nucleophile used.

Condensation Products: Larger, more complex organic molecules.

Scientific Research Applications

Chemistry

In chemistry, 4-ACETYL-5-[4-(DIMETHYLAMINO)PHENYL]-3-HYDROXY-1-(3-MORPHOLINOPROPYL)-1,5-DIHYDRO-2H-PYRROL-2-ONE is used as a building block for the synthesis of more complex organic molecules. Its diverse functional groups make it a versatile intermediate in organic synthesis.

Biology

In biological research, this compound is studied for its potential as a pharmacophore in drug design. Its structural features allow it to interact with various biological targets, making it a candidate for the development of new therapeutic agents.

Medicine

In medicine, derivatives of this compound are explored for their potential therapeutic effects, including anti-inflammatory, antimicrobial, and anticancer activities. Its ability to modulate biological pathways makes it a promising lead compound in drug discovery.

Industry

In the industrial sector, this compound is used in the development of specialty chemicals and materials. Its unique properties are leveraged in the production of dyes, polymers, and other advanced materials.

Mechanism of Action

The mechanism of action of 4-ACETYL-5-[4-(DIMETHYLAMINO)PHENYL]-3-HYDROXY-1-(3-MORPHOLINOPROPYL)-1,5-DIHYDRO-2H-PYRROL-2-ONE involves its interaction with specific molecular targets. The dimethylamino group can interact with receptors or enzymes, modulating their activity. The hydroxy and acetyl groups can form hydrogen bonds with biological macromolecules, influencing their function. The morpholinopropyl group enhances the compound’s solubility and bioavailability, facilitating its distribution in biological systems.

Comparison with Similar Compounds

Similar Compounds

4-ACETYL-5-[4-(DIMETHYLAMINO)PHENYL]-3-HYDROXY-1-(3-PIPERIDINOPROPYL)-1,5-DIHYDRO-2H-PYRROL-2-ONE: Similar structure but with a piperidinopropyl group instead of a morpholinopropyl group.

4-ACETYL-5-[4-(DIMETHYLAMINO)PHENYL]-3-HYDROXY-1-(3-PYRROLIDINOPROPYL)-1,5-DIHYDRO-2H-PYRROL-2-ONE: Similar structure but with a pyrrolidinopropyl group instead of a morpholinopropyl group.

Uniqueness

The presence of the morpholinopropyl group in 4-ACETYL-5-[4-(DIMETHYLAMINO)PHENYL]-3-HYDROXY-1-(3-MORPHOLINOPROPYL)-1,5-DIHYDRO-2H-PYRROL-2-ONE enhances its solubility and bioavailability compared to similar compounds. This unique feature makes it more effective in biological applications, as it can be more readily absorbed and distributed in biological systems.